4-benzyl-1-((2-(tert-butylamino)-2-oxoethyl)thio)-N-isopropyl-5-oxo-4,5-dihydro-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide

• IUPAC Name: 4-benzyl-1-[2-(tert-butylamino)-2-oxoethyl]sulfanyl-5-oxo-N-propan-2-yl-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide
• InChI: InChI=1S/C26H30N6O3S/c1-16(2)27-22(34)18-11-12-19-20(13-18)32-24(31(23(19)35)14-17-9-7-6-8-10-17)29-30-25(32)36-15-21(33)28-26(3,4)5/h6-13,16H,14-15H2,1-5H3,(H,27,34)(H,28,33)
• InChI Key: FDNGPAFVTYPRNI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1=CC2=C(C=C1)C(=O)N(C3=NN=C(N23)SCC(=O)NC(C)(C)C)CC4=CC=CC=C4
• Molecular Formula: C26H30N6O3S
• Molecular Weight: 506.6 g/mol
• CAS No.: 1111197-45-5

Description

4-benzyl-1-((2-(tert-butylamino)-2-oxoethyl)thio)-N-isopropyl-5-oxo-4,5-dihydro-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide is a useful research compound. Its molecular formula is C26H30N6O3S and its molecular weight is 506.63. The purity is usually 95%.
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Future Directions

Given the potential biological activities of similar triazoloquinazoline derivatives, this compound could be a subject of future research in medicinal chemistry. Studies could be conducted to determine its biological targets and mechanisms of action, as well as its pharmacokinetic properties. Additionally, its synthesis process could be optimized, and its physical and chemical properties could be fully characterized.

Mechanism of Action

Target of Action

It is known that triazole compounds, which this compound is a derivative of, are capable of binding in the biological system with a variety of enzymes and receptors . This suggests that the compound may interact with multiple targets, contributing to its biological activity.

Mode of Action

The triazole ring, a key component of this compound, can act as a hydrogen bond acceptor and donor, simultaneously . This allows it to form various types of binding with the target enzyme , potentially altering the enzyme’s function and leading to changes in the cell.

Biochemical Pathways

Triazole compounds are known to show versatile biological activities . This suggests that the compound may affect multiple biochemical pathways, leading to a range of downstream effects.

Pharmacokinetics

Triazoles are known for their chemical and biological stability , which could potentially impact the compound’s bioavailability.

Result of Action

Given the compound’s potential interaction with various enzymes and receptors , it is likely that it induces a range of molecular and cellular changes.